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Compound of Interest

Compound Name:
9-O-Methyl-4-Hydroxyboeravinone

B

Cat. No.: B15590369 Get Quote

Essential Safety and Handling Guide for 9-O-
Methyl-4-Hydroxyboeravinone B
Disclaimer: No specific Safety Data Sheet (SDS) for 9-O-Methyl-4-Hydroxyboeravinone B
(CAS No. 333798-10-0) is publicly available. This guide is based on the SDS for the closely

related compound, Boeravinone B, and general principles of laboratory safety. It is imperative

to conduct a thorough risk assessment before handling this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for 9-O-Methyl-4-Hydroxyboeravinone B is not available, the

related compound Boeravinone B is classified with specific hazards. Researchers should

handle 9-O-Methyl-4-Hydroxyboeravinone B with the assumption of similar risks.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Respiratory
NIOSH-approved N95, R95, or

P95 respirator

To prevent inhalation of dust or

aerosols, especially when

handling the solid compound.

Eye/Face
Chemical splash goggles or a

face shield

To protect eyes from splashes,

mists, or dust.

Hand
Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact. Do not

wear leather or fabric gloves.

Body

Long-sleeved lab coat or

chemical-resistant suit (e.g.,

Tyvek)

To protect skin from

contamination.

Footwear
Closed-toe shoes, preferably

chemical-resistant boots
To protect feet from spills.

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural steps for the safe handling of 9-O-Methyl-4-
Hydroxyboeravinone B in a laboratory setting.

2.1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents. The recommended storage temperature is between 2°C and 8°C.

Keep the container tightly closed.

2.2. Weighing and Aliquoting (Solid Form):

Perform all manipulations of the solid compound within a certified chemical fume hood to

minimize inhalation exposure.

Wear all recommended PPE.
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Use dedicated spatulas and weighing boats.

Clean the weighing area and equipment thoroughly after use.

2.3. Dissolution and Solution Handling:

A standard solution can be prepared by dissolving the compound in a suitable solvent like

methanol.[1]

Add the solvent to the weighed compound slowly to avoid splashing.

If the solution needs to be stored, use a tightly sealed container and store it at the

recommended temperature.

2.4. Experimental Use:

Clearly label all solutions containing the compound.

When using the compound in experiments, ensure adequate ventilation.

Avoid generating aerosols or mists.

Disposal Plan
All waste materials contaminated with 9-O-Methyl-4-Hydroxyboeravinone B must be treated

as hazardous waste.

Solid Waste:

Collect unused solid compound, contaminated gloves, weighing boats, and other

disposable materials in a dedicated, labeled hazardous waste container.

Liquid Waste:

Collect all solutions containing the compound in a labeled, sealed hazardous waste

container.

Do not pour solutions down the drain.
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Disposal Method:

Dispose of all waste through your institution's environmental health and safety office,

following all local, state, and federal regulations for chemical waste disposal.

Emergency Procedures
Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If skin irritation occurs, seek medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 9-O-Methyl-4-
Hydroxyboeravinone B from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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